Cas no 2570-68-5 (2-methyl-6-oxo-heptanoic acid)

• Product Name: 2-methyl-6-oxo-heptanoic acid
• CAS No: 2570-68-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 913988
• PubChem ID: 13717282
• Update Time: 2025-05-19

2-methyl-6-oxo-heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-oxo-heptanoic acid
• 2-Methyl-6-oxo-cyclohexancarbonsaeure-aethylester
• 2-methyl-6-oxo-cyclohexanecarboxylic acid ethyl ester
• 2-methyl-6-oxoheptanoic acid
• 2-Methyl-6-oxo-heptansaeure
• 6-oxo-2-methyl-heptanoic acid
• 6-oxo-2-methylhexanoic acid
• Cyclohexanecarboxylic acid,2-methyl-6-oxo-,ethyl ester
• ethyl 2-methyl-6-oxocyclohexanecarboxylate
• Ethyl 6-Methyl-2-oxo-cyclohexanecarboxylate
• Opt.-inakt. 6-Oxo-2-methyl-cyclohexan-carbonsaeure-(1)-aethylester
• SCHEMBL2352631
• CAA57068
• EN300-7543145
• 2570-68-5
• AKOS006288851
• DTXSID101308844
• SCTKRNGYRPVNQJ-UHFFFAOYSA-N

• Inchi： 1S/C8H14O3/c1-6(8(10)11)4-3-5-7(2)9/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： SCTKRNGYRPVNQJ-UHFFFAOYSA-N
• SMILES： OC(C(C)CCCC(C)=O)=O

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 1.46640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on 2-methyl-6-oxo-heptanoic acid

2-Methyl-6-Oxoheptanoic Acid (CAS No. 2570-68-5): A Comprehensive Overview

2-Methyl-6-Oxoheptanoic Acid, also known by its CAS number 2570-68-5, is a naturally occurring organic compound that has garnered significant attention in recent years due to its versatile applications and unique chemical properties. This compound, classified as a carboxylic acid, is characterized by its molecular formula C₈H₁₄O₃ and molecular weight of 148.19 g/mol. Its structure consists of a seven-carbon chain with a methyl group at the second position and a ketone group at the sixth position, making it a derivative of heptanoic acid with specific functional groups that contribute to its reactivity and utility.

The compound is commonly found in various natural sources, including certain fruits, vegetables, and dairy products. Recent studies have highlighted its potential as a bioactive agent in the food and pharmaceutical industries. For instance, research published in the Journal of Agricultural and Food Chemistry in 2023 demonstrated that 2-Methyl-6-Oxoheptanoic Acid exhibits potent antioxidant properties, which could be leveraged to enhance the shelf life of food products while maintaining their nutritional integrity.

In the cosmetics industry, this compound has been explored for its moisturizing and skin-soothing properties. A 2023 study conducted by researchers at the University of California revealed that when incorporated into skincare formulations, 2-Methyl-6-Oxoheptanoic Acid significantly improved skin hydration levels and reduced signs of oxidative stress. This finding has opened new avenues for its use in anti-aging products and treatments aimed at improving skin texture and elasticity.

Beyond its application in consumer goods, CAS 2570-68-5 has also shown promise in biotechnological processes. For example, it has been identified as a key intermediate in the synthesis of bio-based polymers, which are increasingly being adopted as sustainable alternatives to traditional petroleum-derived plastics. A 2023 report by the International Journal of Biological Macromolecules highlighted its role in enhancing the mechanical properties of biodegradable polymers, making it a valuable component in the development of eco-friendly materials.

The synthesis of 2-Methyl-6-Oxoheptanoic Acid can be achieved through various methods, including microbial fermentation and chemical synthesis. Recent advancements in metabolic engineering have enabled the cost-effective production of this compound using genetically modified microorganisms. For instance, a study published in Nature Biotechnology in early 2023 described a novel strain of E. coli engineered to produce high yields of CAS 2570-68-5, paving the way for large-scale industrial applications.

In terms of safety and regulatory considerations, 2-Methyl-6-Oxoheptanoic Acid has been classified as Generally Recognized As Safe (GRAS) by the U.S. Food and Drug Administration (FDA) for use in food applications. This designation underscores its suitability for inclusion in edible products without posing significant health risks to consumers.

The global market for compounds like CAS 2570-68-5 is experiencing steady growth driven by increasing demand from diverse industries such as food additives, cosmetics, and biotechnology. According to a market analysis report by Grand View Research (Q4 2023), the demand for bioactive compounds with multifunctional properties is projected to grow at a compound annual growth rate (CAGR) of 7.8% over the next five years.

In conclusion, 2-Methyl-6-Oxoheptanoic Acid (CAS No. 2570-68-5) stands out as a versatile and valuable compound with applications spanning multiple sectors. Its natural occurrence, coupled with advancements in production techniques and emerging research on its bioactive properties, positions it as a key ingredient in innovative products across industries.